Cas no 2227735-26-2 ((R)-2-amino-2-cycloheptylethan-1-ol)

• Product Name: (R)-2-amino-2-cycloheptylethan-1-ol
• CAS No: 2227735-26-2
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5945937
• PubChem ID: 89704738
• Update Time: 2025-06-09

(R)-2-amino-2-cycloheptylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (R)-2-amino-2-cycloheptylethan-1-ol
• (2R)-2-amino-2-cycloheptylethan-1-ol
• EN300-1998780
• SCHEMBL15129290
• 2227735-26-2

• Inchi： 1S/C9H19NO/c10-9(7-11)8-5-3-1-2-4-6-8/h8-9,11H,1-7,10H2/t9-/m0/s1
• InChI Key： MDEHBAMASAXISQ-VIFPVBQESA-N
• SMILES： C1([C@@H](N)CO)CCCCCC1

Computed Properties

• Exact Mass: 157.146664230g/mol
• Monoisotopic Mass: 157.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.976±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 291.6±13.0 °C(Predicted)
• pka: 12.80±0.10(Predicted)

Additional information on (R)-2-amino-2-cycloheptylethan-1-ol

Introduction to (R)-2-amino-2-cycloheptylethan-1-ol (CAS No. 2227735-26-2)

Compound (R)-2-amino-2-cycloheptylethan-1-ol, identified by its CAS number 2227735-26-2, is a significant molecule in the field of pharmaceutical chemistry. This chiral compound belongs to the class of amino alcohols, featuring a cycloheptyl group attached to an ethyl chain. The presence of the (R) configuration indicates a specific stereochemical arrangement, which is crucial for its biological activity and potential therapeutic applications.

The structure of (R)-2-amino-2-cycloheptylethan-1-ol consists of a cycloheptane ring substituted with an amine and a hydroxyl group on the same carbon atom, creating a secondary amino alcohol. This structural motif is highly versatile and has been explored in various medicinal chemistry programs due to its ability to interact with biological targets in multiple ways. The cycloheptyl moiety contributes to the compound's lipophilicity, while the amino and hydroxyl groups provide opportunities for hydrogen bonding and ionic interactions.

In recent years, there has been growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The (R)-configuration of (R)-2-amino-2-cycloheptylethan-1-ol makes it a promising candidate for such applications. Research has demonstrated that the stereochemistry of a molecule can significantly influence its pharmacokinetic and pharmacodynamic properties, making the precise control of chirality essential in drug design.

One of the most compelling aspects of (R)-2-amino-2-cycloheptylethan-1-ol is its potential role in the synthesis of biologically active compounds. The compound serves as a key intermediate in the preparation of more complex molecules, including those with potential therapeutic benefits. For instance, it has been utilized in the development of novel antibiotics and anti-inflammatory agents. The ability to functionalize both the amino and hydroxyl groups allows for diverse chemical modifications, enabling chemists to tailor the properties of derived compounds to specific biological targets.

Recent studies have highlighted the importance of amino alcohols in drug discovery. These compounds often exhibit unique pharmacological profiles due to their ability to mimic natural biomolecules such as amino acids and sugars. (R)-2-amino-2-cycloheptylethan-1-ol, with its cycloheptyl backbone, offers a distinct structural framework that may confer advantages over traditional drug candidates. Its potential applications span across various therapeutic areas, including oncology, neurology, and infectious diseases.

The synthesis of (R)-2-amino-2-cycloheptylethan-1-ol presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity necessitates advanced techniques such as asymmetric synthesis and chiral resolution methods. Advances in catalytic asymmetric transformations have made it possible to produce enantiomerically pure compounds on a larger scale, facilitating their use in pharmaceutical applications. Additionally, computational methods have been increasingly employed to predict and optimize reaction pathways, further enhancing the efficiency of synthesis.

The biological activity of (R)-2-amino-2-cycloheptylethan-1-ol has been explored in several preclinical studies. These investigations have revealed promising interactions with enzymes and receptors involved in critical biological processes. For example, derivatives of this compound have shown inhibitory effects on enzymes such as kinases and proteases, which are implicated in various diseases. The ability to modulate these enzymes could lead to novel therapeutic strategies for conditions ranging from cancer to metabolic disorders.

The development of new drug candidates is a complex process that requires rigorous testing to ensure safety and efficacy. (R)-2-amino-2-cycloheptylethan-1-ol has undergone preliminary evaluations in vitro and in vivo, demonstrating encouraging results. These studies have provided valuable insights into its pharmacological properties, including its solubility, metabolic stability, and distribution within biological systems. Further research is needed to fully characterize its potential as a lead compound or intermediate in drug development.

The future prospects for (R)-2-amino-2-cycloheptylethan-1-ol are promising, given its unique structural features and potential biological activities. Continued investigation into its derivatives could uncover novel therapeutic agents with improved pharmacological profiles. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into clinical applications that benefit patients worldwide.